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Compound of Interest

Compound Name: Phenylsilane-d3

Cat. No.: B15293124 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on the safe handling, storage, and

application of Phenylsilane-d3. This deuterated organosilane is a valuable reagent in organic

synthesis, particularly in mechanistic studies and as a reducing agent. This guide consolidates

critical safety data, outlines experimental protocols, and provides a visualization of a key

reaction mechanism.

Safety Data Sheet and Handling Precautions
While a specific Safety Data Sheet (SDS) for Phenylsilane-d3 is not readily available, the

safety profile is expected to be very similar to that of its non-deuterated analog, Phenylsilane.

The primary hazards are associated with the phenylsilane molecule itself, not the deuterium

isotopes. Therefore, the following information is based on the SDS for Phenylsilane and should

be strictly adhered to when handling Phenylsilane-d3.

Hazard Identification
Phenylsilane is a highly flammable liquid and vapor. It is harmful if swallowed or inhaled and

causes skin and serious eye irritation.[1] It may also cause respiratory irritation. Phenylsilane

reacts with water to release flammable gases.[2][3]

GHS Hazard Pictograms:

GHS02: Flammable[1]
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GHS07: Harmful/Irritant[1]

Signal Word: Danger[1][3]

Hazard Statements:

H225: Highly flammable liquid and vapor.[1][2]

H261: In contact with water releases flammable gas.[2]

H302 + H332: Harmful if swallowed or if inhaled.[1][4][5]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.

Precautionary Statements:

P210: Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources.

No smoking.[1][2][4]

P231 + P232: Handle and store contents under inert gas. Protect from moisture.[2][6]

P240: Ground and bond container and receiving equipment.[1][2]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1][4][5][6]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[1][2][6]

P403 + P235: Store in a well-ventilated place. Keep cool.[1][2]

Quantitative Data
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Property Value Reference

Molecular Formula C₆H₅D₃Si [6]

Molecular Weight 111.23 g/mol [6]

CAS Number 18164-03-9 [7][8]

Boiling Point 120 °C (for Phenylsilane) [9][10]

Flash Point 8 °C (for Phenylsilane) [10]

Density 0.877 g/cm³ (for Phenylsilane) [10]

First-Aid Measures
Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing. If you feel unwell, seek medical advice.[1]

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water/shower. If

skin irritation occurs, get medical advice/attention.[1][2][3]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. Get medical advice/attention.[1][3]

Ingestion: Rinse mouth. Do NOT induce vomiting. Never give anything by mouth to an

unconscious person. Call a doctor or Poison Control Center immediately.[1][2][6]

Firefighting Measures
Suitable Extinguishing Media: Use water spray, water fog, foam, carbon dioxide, or dry

chemical.[1] Do not use a solid water stream as it may scatter and spread the fire.

Specific Hazards: Highly flammable liquid and vapor. Vapors may form explosive mixtures

with air. In contact with water, it releases flammable gases.[3] Hazardous combustion

products include carbon oxides, silicon oxides, and hydrogen.[1][3]

Protective Equipment: Wear self-contained breathing apparatus and full protective gear.[1][3]
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Handling and Storage
Handling: Avoid contact with skin, eyes, and clothing. Do not breathe vapors. Use only in a

well-ventilated area. Keep away from ignition sources and use non-sparking tools.[1][3][6]

Handle under an inert atmosphere (e.g., nitrogen or argon).[3][6] Ground all equipment to

prevent static discharge.[1][3]

Storage: Store in a cool, dry, well-ventilated place away from heat and ignition sources.[1][6]

[9] Keep the container tightly closed and store under an inert atmosphere.[3][6] Protect from

moisture.[3][6]

Personal Protective Equipment
Eye/Face Protection: Wear chemical safety goggles.[1]

Skin Protection: Wear chemically resistant gloves (e.g., neoprene or nitrile rubber) and

protective clothing.[1]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a

NIOSH-approved respirator with an organic vapor cartridge.[1][6]

Experimental Protocols
Phenylsilane-d3 is primarily used as a deuterated reducing agent in organic synthesis and for

mechanistic studies. Below are generalized protocols for its synthesis and a common

application.

Synthesis of Phenylsilane-d3
Phenylsilane-d3 can be synthesized from a suitable precursor, such as triethoxyphenylsilane,

by reduction with a deuterated reducing agent like lithium aluminum deuteride (LiAlD₄).[11]

Methodology:

Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic

stir bar, a reflux condenser, and an addition funnel under an inert atmosphere (e.g., argon),

place a solution of triethoxyphenylsilane in an anhydrous ether (e.g., diethyl ether or THF).
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Addition of Reducing Agent: Prepare a suspension of lithium aluminum deuteride in the

same anhydrous ether and slowly add it to the triethoxyphenylsilane solution via the addition

funnel at a controlled temperature (typically 0 °C to room temperature).

Reaction: Stir the reaction mixture at room temperature or gentle reflux for a specified period

until the reaction is complete (monitored by TLC or GC-MS).

Quenching: Carefully quench the reaction by the slow, dropwise addition of a suitable

quenching agent (e.g., ethyl acetate followed by water or a saturated aqueous solution of

sodium sulfate) at 0 °C.

Workup: Filter the resulting mixture through a pad of celite, wash the filter cake with ether,

and collect the filtrate. Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄),

filter, and concentrate the solvent under reduced pressure to obtain crude Phenylsilane-d3.

Purification: Purify the crude product by distillation under reduced pressure.

Reduction of a Tertiary Phosphine Oxide
Phenylsilane is an effective reagent for the reduction of tertiary phosphine oxides to the

corresponding phosphines, a reaction that proceeds with retention of configuration.[2]

Methodology:

Reaction Setup: In a dry flask under an inert atmosphere, dissolve the tertiary phosphine

oxide in an anhydrous, aprotic solvent (e.g., toluene or THF).

Addition of Phenylsilane-d3: Add Phenylsilane-d3 to the solution. The stoichiometry may

vary depending on the substrate, but an excess of the silane is often used.

Reaction Conditions: The reaction may be run at room temperature or require heating to

reflux, depending on the reactivity of the phosphine oxide. Monitor the reaction progress by

an appropriate analytical technique (e.g., ³¹P NMR spectroscopy or TLC).

Workup: Upon completion, the reaction mixture is typically concentrated under reduced

pressure. The resulting residue, containing the desired phosphine and siloxane byproducts,

can be purified by column chromatography on silica gel or by crystallization.
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Reaction Mechanism Visualization
The following diagram illustrates the proposed mechanism for the formation of phenylsilane

from the reaction of a phenyl radical with silane. This is a bimolecular radical substitution

reaction that proceeds through a pentacoordinated silicon transition state.[1] The use of

Phenylsilane-d3 in such studies allows for the elucidation of reaction mechanisms through

kinetic isotope effects.

Phenyl Radical (C₆H₅•) + Silane-d3 (SiD₄) [C₆H₅---Si(D)₃---D]•
Pentacoordinated Transition State

Collision Phenylsilane-d3 (C₆H₅SiD₃) + Deuterium Radical (D•)Bond Formation/Cleavage

Click to download full resolution via product page

Caption: Reaction mechanism for Phenylsilane-d3 formation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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